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Executive Summary
This technical guide provides a comprehensive overview of 4,6-Dimethyl-2-benzopyrone, a

derivative of the coumarin (2H-1-benzopyran-2-one) scaffold. While the parent coumarin

molecule is a widely distributed natural product with a rich history, specific information

regarding the natural occurrence of 4,6-Dimethyl-2-benzopyrone is scarce in current scientific

literature. This document focuses on the compound's synthetic discovery, its physicochemical

and structural characterization, and detailed experimental protocols for its synthesis. The

potential for biological activity is discussed in the context of the broader coumarin class,

highlighting opportunities for future research. All quantitative data are summarized in structured

tables, and key processes are visualized using logical diagrams.

Introduction to the Benzopyrone Scaffold
Benzopyrones, particularly coumarins, are a significant class of oxygen-containing heterocyclic

compounds.[1] The fusion of a benzene ring to an α-pyrone ring forms the characteristic

coumarin structure.[1] First isolated in 1820 from the tonka bean (Dipteryx odorata), the parent

compound, coumarin, is a secondary metabolite found in numerous plants, fungi, and bacteria.

[2] Coumarin and its derivatives exhibit a vast array of pharmacological activities, including
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anticoagulant, anti-inflammatory, antioxidant, antimicrobial, and anticancer properties, making

the scaffold a privileged structure in medicinal chemistry and drug discovery.[3][4]

Discovery and Characterization of 4,6-Dimethyl-2-
benzopyrone
While the natural discovery of the parent coumarin is well-documented, the history of 4,6-
Dimethyl-2-benzopyrone (also known as 4,6-dimethylcoumarin; CAS RN: 14002-89-2) is

rooted in its chemical synthesis and characterization. A key report by Wang et al. in 2007

detailed the synthesis and provided a definitive structural elucidation via single-crystal X-ray

diffraction.[5]

Physicochemical Properties
Basic physicochemical information for 4,6-Dimethyl-2-benzopyrone is provided below.

Property Value Reference

CAS Number 14002-89-2 [6]

Molecular Formula C₁₁H₁₀O₂ [7]

Molecular Weight 174.19 g/mol [7]

Melting Point 152 °C [6]

Appearance
Colorless crystals or white

powder
[1]

Structural Characterization
The definitive three-dimensional structure of 4,6-Dimethyl-2-benzopyrone was determined by

single-crystal X-ray crystallography. The analysis revealed a planar molecule, a common

feature for the coumarin ring system.[5] The key crystallographic data are summarized in the

table below.
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Parameter Value Reference

Crystal System Monoclinic [7]

Space Group P2₁/c [7]

a (Å) 7.056 (4) [7]

b (Å) 8.854 (4) [7]

c (Å) 13.976 (6) [7]

β (°) 104.80 (2) [7]

Volume (Å³) 844.2 (7) [7]

Z 4 [7]

Calculated Density (Mg m⁻³) 1.371 [7]

Spectroscopic Data
Detailed experimental spectroscopic data for 4,6-Dimethyl-2-benzopyrone are not widely

available in public spectral databases. However, based on the known structure and typical

values for coumarin derivatives, the following characteristic signals can be predicted.
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Spectroscopy Expected Chemical Shifts / Bands

¹H NMR

Signals for two methyl groups (singlets, ~2.3-2.5

ppm), aromatic protons (multiplets, ~7.0-7.5

ppm), and a vinylic proton (singlet, ~6.2-6.4

ppm).

¹³C NMR

Signals for methyl carbons (~18-22 ppm),

aromatic and vinylic carbons (110-155 ppm),

and a lactone carbonyl carbon (~160 ppm).[8][9]

IR (KBr, cm⁻¹)

Strong C=O stretching band for the lactone

(~1700-1730 cm⁻¹), C=C stretching bands

(~1600 cm⁻¹), and C-O stretching bands.

Mass Spectrometry

A molecular ion peak [M]⁺ at m/z 174, with

characteristic fragmentation involving the loss of

CO (m/z 146).[10]

Natural Sources and Biosynthesis
Natural Occurrence
Extensive literature searches did not identify any specific plant, fungus, or microorganism that

naturally produces 4,6-Dimethyl-2-benzopyrone. The parent coumarin scaffold is widespread,

found in families such as Rutaceae, Fabaceae, and Asteraceae.[11] However, the specific

methylation pattern of the title compound has not been reported from a natural source.

General Coumarin Biosynthesis
Naturally occurring coumarins are derived from the shikimate pathway. The general

biosynthetic route is outlined in the diagram below. This pathway illustrates the formation of the

core coumarin structure from phenylalanine, which undergoes hydroxylation and cyclization.

Further enzymatic modifications, such as methylation, would be required to produce derivatives

like 4,6-Dimethyl-2-benzopyrone.
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Shikimic Acid Pathway
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Lactonization

Substituted Coumarins
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Click to download full resolution via product page

General Biosynthetic Pathway of Coumarins.

Experimental Protocols: Synthesis
The most common and direct method for synthesizing 4-substituted coumarins is the

Pechmann condensation, discovered by Hans von Pechmann.[12] This reaction involves the

acid-catalyzed condensation of a phenol with a β-ketoester.[12] For 4,6-Dimethyl-2-
benzopyrone, the logical precursors are 3,5-dimethylphenol and ethyl acetoacetate.
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Pechmann Condensation Protocol
Reaction: Condensation of 3,5-dimethylphenol with ethyl acetoacetate.

Materials:

3,5-Dimethylphenol

Ethyl acetoacetate

Concentrated Sulfuric Acid (H₂SO₄) or other acid catalyst (e.g., Amberlyst-15)[13]

Ethanol

Ice-cold water

Procedure:

Mixing Reactants: In a round-bottom flask, combine 3,5-dimethylphenol (1.0 eq) and ethyl

acetoacetate (1.1 eq).

Catalyst Addition: Cool the mixture in an ice bath. Slowly and with stirring, add concentrated

sulfuric acid (e.g., 5 mL per 10 mmol of phenol) dropwise, ensuring the temperature remains

low.

Reaction: Allow the mixture to stir at room temperature for 12-24 hours. The mixture will

typically become viscous and may change color.

Work-up: Pour the reaction mixture slowly into a beaker of ice-cold water with vigorous

stirring. A precipitate of the crude product will form.

Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water

to remove the acid catalyst.

Purification: Recrystallize the crude solid from a suitable solvent, such as ethanol, to yield

pure 4,6-Dimethyl-2-benzopyrone as a crystalline solid.

Synthetic Workflow Diagram
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The following diagram illustrates the workflow for the synthesis and purification of 4,6-
Dimethyl-2-benzopyrone via the Pechmann condensation.

Synthesis

Work-up & Purification

3,5-Dimethylphenol +
Ethyl Acetoacetate

H₂SO₄ (conc.)
(Ice Bath)

Add dropwise

Stir at RT
(12-24h)

Pour into
Ice-Water

Precipitation

Vacuum Filtration

Isolate Crude

Recrystallize
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Purify

Pure 4,6-Dimethyl-
2-benzopyrone
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Workflow for Pechmann Condensation Synthesis.

Biological Activity and Signaling Pathways
While no specific biological studies on 4,6-Dimethyl-2-benzopyrone were identified, the

coumarin scaffold is known to interact with a multitude of biological targets. These activities are

highly dependent on the substitution pattern on the benzopyrone ring.

General Activities of the Coumarin Class:

Anticancer: Many coumarin derivatives exhibit cytotoxic activity against various cancer cell

lines by inducing apoptosis, inhibiting cell proliferation, or targeting specific enzymes like

carbonic anhydrases.[4]

Antimicrobial: The scaffold is present in compounds that show activity against bacteria and

fungi.

Anti-inflammatory: Coumarins can modulate inflammatory pathways, for instance, by

inhibiting cyclooxygenase (COX) enzymes.

Enzyme Inhibition: They are known to inhibit various enzymes, including monoamine

oxidases (MAOs), acetylcholinesterase (AChE), and HIV proteases.[3]

The biological profile of 4,6-Dimethyl-2-benzopyrone remains to be elucidated. Its structural

features suggest it is a viable candidate for screening in various biological assays to explore

potential therapeutic applications. The diagram below illustrates the relationship between the

core scaffold and its known classes of biological activity, representing potential areas of

investigation for this specific derivative.
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Potential Biological Activities for Investigation.

Conclusion
4,6-Dimethyl-2-benzopyrone is a synthetically accessible derivative of the pharmacologically

important coumarin family. While its presence in nature has not been confirmed, its chemical

synthesis is straightforward via established methods like the Pechmann condensation.

Definitive structural data from X-ray crystallography provides a solid foundation for its

characterization. The lack of specific biological data for this compound presents a clear

opportunity for future research. Screening 4,6-Dimethyl-2-benzopyrone in anticancer,

antimicrobial, and enzyme inhibition assays could unveil novel therapeutic properties and

expand the utility of the versatile benzopyrone scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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